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Compound of Interest

Compound Name: 2-(2-Aminopropyl)-4-bromophenol

CAS No.: 477514-54-8

Cat. No.: B1492515

Get Quote

Part 1: Executive Summary & Structural Logic
This guide presents a technical comparison between the well-characterized clinical agent p-

Hydroxyamphetamine (PHA) and the experimental, halogenated regioisomer 2-(2-
Aminopropyl)-4-bromophenol (5-Br-2-OH-Amp).

While PHA serves as a reference standard for peripheral sympathetic activation, the target

molecule (2-(2-Aminopropyl)-4-bromophenol) represents a distinct class of "hybrid" ligands.

By combining the ortho-substitution pattern (facilitating blood-brain barrier penetration) with

para-halogenation (enhancing serotonergic affinity), the target molecule shifts the

pharmacological profile from a peripheral norepinephrine releaser to a likely central

serotonin/norepinephrine modulator with a high potential for oxidative neurotoxicity.
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Feature
p-Hydroxyamphetamine

(PHA)

2-(2-Aminopropyl)-4-

bromophenol

Common Code PHA, Hydroxyamphetamine
5-Br-2-OH-Amp (SAR

Designation)

Systematic Name 4-(2-aminopropyl)phenol
2-(2-aminopropyl)-4-

bromophenol

Amphetamine Numbering 4-hydroxyamphetamine
5-bromo-2-

hydroxyamphetamine

Key Substituents 4-OH (Para)
2-OH (Ortho), 5-Br (Meta to

chain)

Electronic Character
Electron-donating (+M) OH at

para.[1][2][3]

Electron-withdrawing (-I) Br;

+M OH.

Primary Utility Mydriatic agent (Pupil dilation)
Experimental SAR probe /

Toxicological metabolite

Part 2: Physicochemical & Pharmacokinetic
Divergence
The varying positions of the hydroxyl group and the addition of bromine fundamentally alter the

pharmacokinetic (PK) trajectory of these two molecules.

The Ortho-Effect and Lipophilicity
PHA (Para-OH): The hydroxyl group at the 4-position is fully exposed to solvent, creating a high

desolvation penalty. This results in a low LogP (~0.8), severely limiting its ability to cross the

Blood-Brain Barrier (BBB). This is why PHA acts almost exclusively in the periphery.

Target (Ortho-OH): The 2-position hydroxyl group can form an Intramolecular Hydrogen Bond

(IMHB) with the amine nitrogen on the side chain.

Mechanism: The formation of a 6-membered pseudo-ring (Phenol-OH

NH
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-Alkyl) "masks" the polar donor/acceptor groups.

Result: This significantly increases lipophilicity (LogP > 1.5 predicted) and membrane

permeability, allowing the molecule to enter the CNS.

The Halogen Bond
The addition of Bromine at the 4-position (relative to the phenol) or 5-position (relative to the

chain) adds significant bulk and lipophilicity.

SAR Rule: Para-halogenation on phenethylamines (e.g., 4-Bromoamphetamine, PBA) is

historically associated with potent Serotonin Transporter (SERT) reversal.

Data Summary Table (Predicted vs. Experimental)

Parameter
p-
Hydroxyamphetami
ne (PHA)

2-(2-
Aminopropyl)-4-
bromophenol

Impact on
Performance

LogP (Octanol/Water) 0.81 (Exp) ~2.1 (Pred)
Target has superior

CNS penetration.

BBB Permeability Low / Negligible Moderate / High

Target is centrally

active; PHA is

peripheral.

pKa (Amine) ~9.9 ~9.4
Ortho-OH lowers pKa

slightly via H-bonding.

Receptor Selectivity NET >>> SERT
SERT

NET

Bromine shifts

selectivity toward

Serotonin.

Part 3: Pharmacodynamics & Mechanism of Action
p-Hydroxyamphetamine: The Peripheral Specialist
PHA acts primarily as a substrate-type releaser at the Norepinephrine Transporter (NET).

Mechanism: It enters the presynaptic nerve terminal via NET, displaces norepinephrine (NE)

from vesicular storage (VMAT2), and reverses NET to release NE into the synapse.
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Outcome: Sympathomimetic effects (vasoconstriction, mydriasis) without psychostimulation.

2-(2-Aminopropyl)-4-bromophenol: The Serotonergic
Toxophore
Based on the SAR of halogenated amphetamines (like PBA and PCA) and ortho-substituted

phenols, this molecule is predicted to act as a Serotonin-Norepinephrine Releasing Agent

(SNRA) with a toxicological twist.

5-HT Affinity: The bromine atom occupies the hydrophobic pocket of the SERT transporter,

dramatically increasing affinity compared to PHA.

The Quinone Trap (Toxicity): Unlike PHA, the target molecule is an electron-rich

bromophenol. It is highly susceptible to metabolic oxidation.

Pathway: Cytochrome P450 oxidation can convert the ortho-hydroxy group into a reactive

ortho-quinone or quinone methide intermediate.

Causality: These electrophilic species covalently bind to cysteine residues on tryptophan

hydroxylase (TPH) and SERT, leading to long-term serotonergic depletion (neurotoxicity).

Visualization: Differential Signaling & Toxicity Pathways
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Caption: Figure 1. Comparative pharmacodynamics showing PHA's peripheral specificity

versus the Target's central serotonergic activity and potential metabolic activation into

neurotoxic quinone species.

Part 4: Experimental Protocols (Self-Validating
Systems)
To objectively compare these compounds, researchers must use assays that distinguish

between release and uptake inhibition, while monitoring for cytotoxicity.

Protocol A: Synaptosomal Monoamine Release Assay
Purpose: To quantify the potency (EC50) of NE vs. 5-HT release.

Preparation: Isolate rat brain synaptosomes (P2 fraction). Use striatum for Dopamine (DA)

and hippocampus/cortex for NE and 5-HT.

Loading: Pre-load synaptosomes with radiolabeled substrates: [³H]NE and [³H]5-HT (10 nM)

for 15 minutes at 37°C.

Wash: Centrifuge and resuspend to remove extracellular radioligand.

Challenge: Aliquot synaptosomes into 96-well filter plates. Treat with PHA or Target (0.1 nM –

100 µM) for 5 minutes.

Control: Use Tyramine (standard releaser) and Cocaine (uptake inhibitor) as benchmarks.

Termination: Rapid filtration via cell harvester. Measure retained radioactivity via liquid

scintillation.

Validation:

Release is confirmed if radioactivity in the filtrate increases dose-dependently.

Uptake Inhibition (false positive) is ruled out because the ligand is added after loading and

washing.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1492515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: Reactive Metabolite Trapping (Glutathione
Adduct Assay)
Purpose: To confirm if the Target forms toxic quinones.

Incubation: Incubate 2-(2-Aminopropyl)-4-bromophenol (50 µM) with human liver

microsomes (HLM) or recombinant CYP2D6/3A4.

Trapping Agent: Add Glutathione (GSH) (5 mM) to the reaction mix. GSH acts as a

nucleophile to "trap" reactive electrophiles.

Analysis: After 60 min, quench with acetonitrile. Centrifuge.

LC-MS/MS Detection: Analyze supernatant for [M + GSH] adducts.

Mass Shift: Look for a parent mass increase of +307 Da (GSH) or +305 Da (GSH - 2H).

Interpretation: Presence of adducts confirms the formation of reactive quinone/quinone-

methide species, flagging the compound as a high toxicity risk.

Part 5: References & Authoritative Grounding
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Disclaimer: The compound 2-(2-Aminopropyl)-4-bromophenol is a research chemical with no

approved medical use. The experimental data projected here is based on Structure-Activity

Relationship (SAR) principles derived from homologous halogenated phenethylamines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1492515/docs?utm_src=pdf-body#comparative-guide-2-2-aminopropyl-4-bromophenol-vs-p-hydroxyamphetamine
https://www.benchchem.com/product/b1492515?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxyamfetamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromophenol
https://pmc.ncbi.nlm.nih.gov/articles/PMC4705134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4705134/
https://grokipedia.com/page/para_bromoamphetamine
https://www.benchchem.com/product/b1492515/docs#comparative-guide-2-2-aminopropyl-4-bromophenol-vs-p-hydroxyamphetamine
https://www.benchchem.com/product/b1492515/docs#comparative-guide-2-2-aminopropyl-4-bromophenol-vs-p-hydroxyamphetamine
https://www.benchchem.com/product/b1492515/docs#comparative-guide-2-2-aminopropyl-4-bromophenol-vs-p-hydroxyamphetamine
https://www.benchchem.com/product/b1492515/docs#comparative-guide-2-2-aminopropyl-4-bromophenol-vs-p-hydroxyamphetamine
https://www.benchchem.com/product/b1492515?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1492515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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